Cas no 2137714-50-0 (2,5-Dioxaspiro[3.4]octan-8-one)

• Product Name: 2,5-Dioxaspiro[3.4]octan-8-one
• CAS No: 2137714-50-0
• MF: C₆H₈O₃
• MW: 128.125922203064
• CID: 5070424
• PubChem ID: 155894796
• Update Time: 2025-07-18

2,5-Dioxaspiro[3.4]octan-8-one Chemical and Physical Properties

Names and Identifiers

• 2,5-Dioxaspiro[3.4]octan-8-one
• E82695
• CS-0343272
• starbld0041022
• EN300-744211
• 2137714-50-0

• Inchi： 1S/C6H8O3/c7-5-1-2-9-6(5)3-8-4-6/h1-4H2
• InChI Key： UQWCYSCPRFGDGT-UHFFFAOYSA-N
• SMILES： O1CCC(C21COC2)=O

Computed Properties

• Exact Mass: 128.047344113g/mol
• Monoisotopic Mass: 128.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 35.5

Additional information on 2,5-Dioxaspiro[3.4]octan-8-one

Professional Introduction to 2,5-Dioxaspiro[3.4]octan-8-one (CAS No. 2137714-50-0)

2,5-Dioxaspiro[3.4]octan-8-one, identified by the Chemical Abstracts Service Number (CAS No.) 2137714-50-0, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique structural and functional properties. This spirocyclic dioxane derivative exhibits a fused ring system consisting of an oxygen-containing heterocycle linked to an eight-membered ketone ring, which endows it with distinct chemical reactivity and potential biological activity. The compound’s molecular framework suggests its utility as a building block in the synthesis of more complex molecules or as a lead compound for drug discovery initiatives.

The structural motif of 2,5-Dioxaspiro[3.4]octan-8-one is particularly noteworthy for its ability to interact with biological targets in a manner that may differ from traditional pharmacophores. The spirocyclic core provides rigidity and conformational stability, while the dioxane ring introduces polarity and hydrogen bonding capabilities. These features make it an attractive candidate for further investigation in the development of novel therapeutic agents. Recent advancements in computational chemistry have enabled the prediction of its binding affinity to various protein targets, suggesting potential applications in treating inflammatory diseases, neurological disorders, or metabolic conditions.

In the context of modern drug design, spirocyclic dioxanes have emerged as a promising class of scaffolds due to their structural versatility and biological relevance. Studies have demonstrated that such compounds can modulate enzyme activity and receptor binding through precise steric and electronic interactions. The 2,5-Dioxaspiro[3.4]octan-8-one molecule, with its well-defined three-dimensional structure, offers a scaffold that can be modified to enhance pharmacological properties such as solubility, bioavailability, and target specificity. This has led to its incorporation into several high-throughput screening campaigns aimed at identifying new drug candidates.

One of the most compelling aspects of 2,5-Dioxaspiro[3.4]octan-8-one is its potential role as a chiral intermediate. The spirocyclic framework inherently possesses chirality, which can be exploited to produce enantiomerically pure derivatives with enhanced therapeutic efficacy and reduced side effects. Researchers have leveraged asymmetric synthesis techniques to generate enantiomerically enriched analogs of this compound, which are being evaluated for their biological activity in preclinical models. The ability to fine-tune stereochemistry while maintaining core structural integrity is a hallmark of advanced medicinal chemistry approaches.

The compound’s reactivity also makes it a valuable tool in synthetic organic chemistry. The presence of both ketone and ether functionalities allows for diverse chemical transformations, including oxidation-reduction reactions, nucleophilic additions, and cyclization processes. These reactions can be harnessed to create libraries of derivatives with tailored properties for medicinal applications or material science purposes. Furthermore, the spirocyclic core provides resistance to metabolic degradation pathways that often limit the bioactivity of simpler heterocycles.

Recent research has highlighted the compound’s potential in addressing neurological disorders by interacting with specific neurotransmitter receptors or enzymes involved in neurodegeneration. Computational modeling studies have identified pockets on targets such as monoamine oxidase (MAO) or acetylcholinesterase where modifications to the 2,5-Dioxaspiro[3.4]octan-8-one scaffold could enhance binding affinity or selectivity. These findings are supported by preliminary experimental data showing modulatory effects on relevant enzymatic pathways in vitro.

The synthesis of 2,5-Dioxaspiro[3.4]octan-8-one has been optimized through multi-step organic transformations that highlight modern synthetic methodologies. Advances in catalytic processes have enabled more efficient routes to this intermediate compared to traditional approaches. This improved synthetic accessibility is crucial for large-scale production required for pharmaceutical applications or further derivatization efforts aimed at expanding its chemical space.

The pharmacokinetic profile of derivatives derived from 2,5-Dioxaspiro[3.4]octan-8-one remains an area of active investigation. By leveraging structural modifications guided by bioisosteric principles and physicochemical property predictions, researchers aim to optimize absorption, distribution, metabolism, excretion (ADME) characteristics while maintaining biological efficacy. Such efforts are essential for translating promising lead compounds into viable drugs that can progress through clinical trials.

The interdisciplinary nature of studying 2,5-Dioxaspiro[3.4]octan-8-one underscores the importance of collaboration between chemists, biologists, and computational scientists in modern drug discovery paradigms. High-resolution structural data obtained through techniques like X-ray crystallography or NMR spectroscopy provide critical insights into molecular interactions at an atomic level—information that is indispensable for rational drug design strategies.

In conclusion,2,5-Dioxaspiro[3.4]octan-8-one (CAS No. 2137714-50-0) represents a structurally intriguing molecule with significant untapped potential in medicinal chemistry applications across multiple therapeutic areas including neurology and inflammation research among others where its unique scaffold characteristics offer distinct advantages over conventional scaffolds used today.